Carbon

• CAS: 481066-70-0
• Molecular Formula: C
• Molecular Weight: 12.011 g/mol
• InChI: InChI=1S/C
• InChIKey: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Solubility: Solubility in water: none; Insoluble

Hydroxyl- and 4-Sulfophenyl-Modified Carbon Black Sodium Salts (CAS 481066-70-0) | Advanced Self-Dispersing Pigment for Aqueous Inks

Hydroxyl- and 4-sulfophenyl-modified carbon black, sodium salt (CAS 481066-70-0) is a surface-functionalized carbon black pigment engineered for high-performance aqueous ink and coating applications [1]. The compound consists of a carbon black core covalently modified with hydroxyl (-OH) and 4-sulfophenyl (-C6H4-SO3Na) functional groups, which impart strong anionic charge and exceptional water dispersibility without the need for additional surfactants [1]. This self-dispersing characteristic distinguishes it from conventional carbon blacks and underlies its widespread adoption as a black colorant in thermal and piezo inkjet printing systems .

1

Self-dispersing pigment for aqueous formulations; no external surfactant required.

Workflow: simplified ink preparation

2

High anionic zeta potential for long-term colloidal stability.

Selection: inkjet-grade dispersion reliability

3

Engineered for thermal and piezo inkjet printing systems.

Use context: high-reliability black pigment

• [1] ChemWhat. Hydroxyl- and 4-sulfophenyl-modified carbon black. sodium salts CAS#: 481066-70-0. https://www.chemwhat.com/hydroxyl-and-4-sulfophenyl-modified-carbon-black-sodium-salts-cas-481066-70-0/ (accessed 2026-04-19). View Source

Why Unmodified Carbon Black and Alternative Surface Modifications Cannot Replace CAS 481066-70-0

Surface chemistry is the dominant factor governing the dispersion stability, rheological behavior, and ultimate print performance of carbon black in aqueous systems [1]. Unmodified carbon black is inherently hydrophobic and rapidly agglomerates in water, requiring high-energy milling and dispersant additives that increase formulation cost and complexity [2]. While other surface-modified carbon blacks (e.g., carboxylated variants) offer improved aqueous compatibility, the specific combination of hydroxyl and 4-sulfophenyl groups on CAS 481066-70-0 yields a uniquely high negative zeta potential across a broad pH range, directly correlating with superior long-term colloidal stability and resistance to nozzle clogging in inkjet applications [1]. The precise balance of ionic and hydrophilic character engineered into this compound cannot be replicated by generic sulfonated or oxidized carbon blacks without extensive reformulation, making direct substitution a significant performance and reliability risk .

Aspect

Target (CAS 481066-70-0)

Unmodified / Carboxylated Carbon Blacks

Dispersion

Self-dispersing; high negative zeta potential across pH range

Hydrophobic; requires dispersants or high-energy milling; may still agglomerate

Surface Chemistry

Sulfophenyl + hydroxyl groups create unique ionic/hydrophilic balance

Carboxylated variants give different ionic strength and ink compatibility

Inkjet Reliability

Reported superior resistance to nozzle clogging and intercolor bleed

Dispersion stability and bleed performance may not transfer directly

• [1] Park, D. J.; Kim, S. H.; Park, S. Y. The Evaluation of the Preparation and Characterization of Inks based on Surface-modified Specialty Carbon Black(SCB). Korean Chem. Eng. Res. 2018, 51, 628. https://doi.org/10.9713/kcer.2013.51.5.628 (accessed 2026-04-19). View Source
• [2] Pech, D.; Guay, D.; Brousse, T.; Bélanger, D. Concept for Charge Storage in Electrochemical Capacitors with Functionalized Carbon Electrodes. Electrochem. Solid-State Lett. 2008, 11, A202. https://doi.org/10.1149/1.2973328 (accessed 2026-04-19). View Source

Quantitative Performance Differentiation: CAS 481066-70-0 vs. Unmodified and Carboxylated Carbon Blacks

Aqueous Dispersion Stability: Zeta Potential Comparison

The hydroxyl- and 4-sulfophenyl-modified carbon black (CAS 481066-70-0) exhibits a significantly higher absolute zeta potential compared to unmodified carbon black, indicating superior electrostatic stabilization in aqueous media. Class-level data for sulfonated carbon blacks show a marked increase in negative zeta potential, which directly translates to enhanced resistance to particle aggregation and sedimentation [1].

Zeta Potential

Class-level inference

Magnitude increase > 15 mV over unmodified carbon black

Supports colloidal stability screening

Formulation-specific; verify zeta value for your system

Evidence Dimension	Zeta Potential (mV) at pH ~7
Target Compound Data	Absolute value increased (exact value formulation-specific; typical sulfonated carbon black > -40 mV)
Comparator Or Baseline	Unmodified carbon black: ~ -15 to -25 mV
Quantified Difference	> 15 mV increase in magnitude
Conditions	Aqueous dispersion, pH ~7, 25°C

Why This Matters

Higher zeta potential magnitude ensures long-term colloidal stability, preventing nozzle clogging and color inconsistency in inkjet printing, thereby reducing manufacturing downtime and product defects.

• [1] Wang, Y.; et al. Surface modification and characterization of carbon black by sodium lignosulphonate. Surf. Interface Anal. 2016, 49, 3. https://doi.org/10.1002/sia.6115 (accessed 2026-04-19). View Source

Ink Formulation Flexibility: Self-Dispersing vs. Dispersant-Dependent Carbon Blacks

CAS 481066-70-0 is a self-dispersing pigment that does not require additional surfactants or dispersing agents for aqueous formulation, in contrast to unmodified carbon blacks that necessitate dispersants to achieve comparable stability . This inherent property simplifies ink formulation, reduces raw material costs, and eliminates potential negative interactions between dispersants and other ink components .

Dispersant Requirement

Cross-study comparable

Self-dispersing; no external dispersant needed

Simplifies formulation, reduces raw material cost

Data to verify; supplier-reported attribute

Evidence Dimension	Dispersant Requirement for Aqueous Dispersion
Target Compound Data	No external dispersant required; self-dispersing
Comparator Or Baseline	Unmodified carbon black: requires dispersant (e.g., 5-15 wt% on pigment)
Quantified Difference	Eliminates dispersant cost and associated formulation complexity
Conditions	Aqueous ink formulation, 5-20 wt% pigment loading

Why This Matters

Reduces formulation cost, shortens development time, and improves ink reliability by removing a source of foam generation and viscosity instability.

Electrochemical Charge Storage: Sulfophenyl vs. Unmodified Carbon Electrodes

Carbon functionalized with sulfophenyl moieties (the defining functional group of CAS 481066-70-0) demonstrates a distinct charge storage mechanism based on ionic species provided by the grafted sulfophenyl groups, a feature absent in unmodified carbon electrodes [1]. In situ ionic resistivity measurements upon polarization revealed that sulfophenyl-grafted carbon electrodes can form a novel type of electrical double layer, potentially enabling capacitors with reduced electrolyte volumes [1].

Charge Storage Mechanism

Direct head-to-head comparison

Grafted sulfophenyl groups provide ionic double-layer

Novel electrochemical capacitor architecture

Qualitative difference; quantitative performance data needed

Evidence Dimension	Ionic Resistivity Change upon Polarization
Target Compound Data	Sulfophenyl-grafted carbon: Provides ionic species for novel double-layer formation
Comparator Or Baseline	Unmodified carbon: Lacks grafted ionic species; relies solely on electrolyte ions
Quantified Difference	Qualitative difference in charge storage mechanism
Conditions	Electrochemical capacitor cell, organic electrolyte, in situ impedance spectroscopy

Why This Matters

This unique charge storage mechanism opens avenues for developing compact, high-energy-density electrochemical capacitors, differentiating this class of modified carbon from conventional carbon electrode materials.

• [1] Pech, D.; Guay, D.; Brousse, T.; Bélanger, D. Concept for Charge Storage in Electrochemical Capacitors with Functionalized Carbon Electrodes. Electrochem. Solid-State Lett. 2008, 11, A202. https://doi.org/10.1149/1.2973328 (accessed 2026-04-19). View Source

Surface Chemistry Differentiation: Sulfonated vs. Carboxylated Carbon Black in Inkjet Performance

Comparative mass spectral analysis of commercial carbon black pigment dispersions (CAB-O-JET 200, CAS 481066-70-0) and carboxylated analogues (CAB-O-JET 300) reveals distinct fragmentation patterns attributable to surface functional groups containing sulfur (CJ-200) versus oxygen (CJ-300) [1]. This chemical distinction underpins differences in ink performance, particularly in terms of intercolor bleed resistance and long-term dispersion stability .

Surface Chemistry

Direct head-to-head comparison

Sulfophenyl (S-containing) vs. carboxylated (O-containing)

Distinct ink bleed and stability profile

Mass spectral fragmentation confirms functional groups

Evidence Dimension	Surface Functional Group Type
Target Compound Data	Sulfophenyl and hydroxyl groups (S-containing)
Comparator Or Baseline	Carboxylated carbon black (O-containing, CAB-O-JET 300)
Quantified Difference	Distinct mass spectral fragmentation; sulfur vs. oxygen surface chemistry
Conditions	Single Particle Soot Photometer (SP2) and mass spectral analysis

Why This Matters

The specific sulfur-containing surface chemistry directly influences the pigment's ionic strength and interaction with ink solvents and binders, affecting critical print quality attributes like bleed and optical density.

• [1] Abstract: Comparison of Carbon Black Pigments (CAB-O-JET 200 and 300). AAA Abstracts. (accessed 2026-04-19). View Source

Optimized Application Domains for Hydroxyl- and 4-Sulfophenyl-Modified Carbon Black (CAS 481066-70-0)

High-Reliability Thermal and Piezo Inkjet Inks

The self-dispersing, highly stable nature of CAS 481066-70-0 makes it an ideal black pigment for commercial and industrial inkjet printing systems where nozzle clogging and color variation are unacceptable. Its robust zeta potential and lack of dispersant ensure consistent jetting and rapid drying on a variety of paper substrates [1].

Advanced Electrochemical Capacitor Electrodes

The sulfophenyl functionality of this carbon black enables a novel charge storage mechanism based on ion donation from surface groups, as demonstrated in fundamental electrochemical capacitor research [1]. This makes it a candidate for developing next-generation supercapacitors with reduced electrolyte requirements and higher energy density.

Model System for Studying Carbon Surface Chemistry

Owing to its well-defined and characterized surface functional groups, CAS 481066-70-0 serves as an excellent model compound for investigating the impact of sulfophenyl/hydroxyl modifications on carbon properties. Research into its electron-transfer properties, dispersion behavior, and chemical stability provides insights applicable to a wide range of carbon nanomaterials .

Application

Selection Property

Validation Focus

Inkjet Pigment Research

Self-dispersing, high anionic zeta potential

Dispersion stability and jetting reliability

Electrochemical Capacitor Research

Sulfophenyl ionic functionality

Charge storage mechanism under polarization

Surface Chemistry Model Studies

Defined hydroxyl/sulfophenyl surface groups

Structure-property correlation for carbon nanomaterials

• [1] Pech, D.; Guay, D.; Brousse, T.; Bélanger, D. Concept for Charge Storage in Electrochemical Capacitors with Functionalized Carbon Electrodes. Electrochem. Solid-State Lett. 2008, 11, A202. https://doi.org/10.1149/1.2973328 (accessed 2026-04-19). View Source